2-(3,4-dimethoxyphenyl)-4-{[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-4-[[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C26H24N4O6S/c1-16-11-17(2)13-18(12-16)25-28-27-24(36-25)15-29-20-7-5-6-8-23(20)37(32,33)30(26(29)31)19-9-10-21(34-3)22(14-19)35-4/h5-14H,15H2,1-4H3
• InChI Key: BITYGRNPBPMIQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NN=C(O2)CN3C4=CC=CC=C4S(=O)(=O)N(C3=O)C5=CC(=C(C=C5)OC)OC)C
• Molecular Formula: C26H24N4O6S
• Molecular Weight: 520.6 g/mol
• CAS No.: 2549014-62-0

Description

This compound features a benzothiadiazine-trione core fused with a 3,4-dimethoxyphenyl group at position 2 and a 1,3,4-oxadiazole substituent at position 2. The oxadiazole ring is further substituted with a 3,5-dimethylphenyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Substituent Analysis

Target Compound vs. 3–{[Benzyl(Methyl)Amino][(5-(3,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl]Methyl}Benzaldehyde (5g)

• Structural Similarities : Both compounds share a 5-(3,5-dimethylphenyl)-1,3,4-oxadiazole moiety. This substituent is associated with enhanced thermal stability and π-π stacking interactions due to the electron-rich aromatic system .
• Differences: The target compound’s benzothiadiazine-trione core contrasts with 5g’s benzaldehyde scaffold.

Target Compound vs. 2-Substituted-5,7,8-Trimethyl-1,4-Benzothiazole Derivatives

• While the benzothiadiazine core differs from benzothiazoles, both classes exhibit planar heterocyclic systems conducive to bioactivity. For example, benzothiazole derivatives (e.g., TC489 in ) demonstrate antioxidant properties linked to their electron-donating methoxy and hydroxyl groups .

Physicochemical and Spectroscopic Properties

Property	Target Compound	5g ()	TC489 ()
Core Structure	Benzothiadiazine-trione	Benzaldehyde	Benzo[b][1,4]oxazine
Oxadiazole Substituent	5-(3,5-Dimethylphenyl)	5-(3,5-Dimethylphenyl)	N/A
Key Functional Groups	3,4-Dimethoxyphenyl, Trione	Benzyl(methyl)amino, Aldehyde	Methoxybenzyl, Triazole
IR Peaks	Expected C=O (trione, ~1700 cm⁻¹)	C=O (aldehyde, ~1720 cm⁻¹)	O-H (phenolic, ~3200 cm⁻¹)
1H-NMR Shifts	Aromatic protons (δ 6.8–7.5 ppm)	Aldehyde proton (δ 9.8–10.0 ppm)	Triazole protons (δ 7.2–7.4 ppm)

Research Findings and Implications

• Thermal Stability : The 3,5-dimethylphenyl group on the oxadiazole ring (shared with 5g) is associated with high thermal stability, as evidenced by TGA data for similar oxadiazole derivatives (decomposition >250°C) .
• Bioactivity Gaps : While TC489-like benzothiazoles show antioxidant activity (IC₅₀ ~10 μM), the target compound’s trione system may reduce bioavailability due to increased polarity, necessitating formulation studies .
• Synthetic Efficiency : The target compound’s structural complexity may result in lower yields (~60–70%) compared to simpler oxadiazole derivatives (e.g., 5g: 86% yield) .